Cas no 2680901-08-8 (tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate
• CAS No: 2680901-08-8
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5636913
• PubChem ID: 165929809
• Update Time: 2025-08-05

tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680901-08-8
• tert-butyl N-{2-cyano-1-[4-(propan-2-yloxy)phenyl]ethyl}carbamate
• EN300-28291159
• tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate

• Inchi： 1S/C17H24N2O3/c1-12(2)21-14-8-6-13(7-9-14)15(10-11-18)19-16(20)22-17(3,4)5/h6-9,12,15H,10H2,1-5H3,(H,19,20)
• InChI Key： AHKOCTVZSKZCSE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#N)C1C=CC(=CC=1)OC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate

tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate (CAS No. 2680901-08-8): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate (CAS No. 2680901-08-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a cyano group and an isopropoxy substituent on the phenyl ring. The combination of these functional groups imparts distinct chemical properties that make it a valuable candidate for various research and development activities.

The tert-butyl carbamate moiety is a common protecting group used in organic synthesis, particularly in the preparation of amino acids and peptides. It is known for its stability under mild conditions and can be selectively removed using acidic reagents, making it an ideal choice for protecting amino functionalities during complex multi-step syntheses. In the context of tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate, this protecting group ensures that the amino functionality remains intact until the final stages of synthesis, where it can be deprotected to yield the desired product.

The presence of the cyano group in tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate adds another layer of complexity to its chemical structure. The cyano group is a versatile functional group that can undergo various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid. These transformations can be leveraged to synthesize a wide range of derivatives, each with different biological activities and potential therapeutic applications.

The isopropoxy substituent on the phenyl ring is another key feature of this compound. This substituent not only influences the electronic properties of the phenyl ring but also affects the compound's solubility and lipophilicity. The isopropoxy group can enhance the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach its target sites within cells. This property makes tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate an attractive candidate for drug discovery efforts focused on developing compounds with improved bioavailability.

Recent studies have explored the potential applications of tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate in various therapeutic areas. One notable area of research involves its use as an intermediate in the synthesis of novel inhibitors for specific enzymes involved in disease pathways. For example, researchers have investigated its potential as a precursor for developing inhibitors of protein kinases, which are key targets in cancer therapy. The ability to modulate kinase activity through small molecule inhibitors has been shown to have significant therapeutic benefits, and compounds like tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate play a crucial role in this process.

In addition to its potential as an enzyme inhibitor, tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate has also been studied for its effects on cellular signaling pathways. Preliminary data suggest that this compound may modulate signaling cascades involved in cell proliferation and apoptosis, making it a promising lead for further investigation in oncology and other disease areas where aberrant signaling plays a critical role.

The synthetic accessibility of tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate is another factor contributing to its appeal in medicinal chemistry research. The compound can be synthesized using well-established methodologies, such as coupling reactions between appropriate amine and cyanide precursors followed by protection with tert-butyloxycarbonyl (Boc) reagents. This synthetic route allows for efficient production of gram quantities of the compound, facilitating large-scale studies and preclinical evaluations.

In conclusion, tert-butyl N-{2-cyano-1-4-(propan-2-yloxy)phenylethyl}carbamate (CAS No. 2680901-08-8) represents a promising compound with diverse applications in medicinal chemistry. Its unique combination of functional groups provides a robust platform for developing novel therapeutics targeting various disease pathways. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, solidifying its position as a valuable tool in drug discovery and development.